Cas no 204384-26-9 (4-(4-Fluorophenyl)-1H-pyrazole)

• Product Name: 4-(4-Fluorophenyl)-1H-pyrazole
• CAS No: 204384-26-9
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD12131135
• CID: 241334
• PubChem ID: 15376482
• Update Time: 2025-05-21

4-(4-Fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-(4-fluorophenyl)-
• 4-(4-FLUORO-PHENYL)-1H-PYRAZOLE
• 4-(4-fluorophenyl)pyrazole
• AGN-PC-00P1NC
• CTK7C0080
• MolPort-004-782-485
• SBB087599
• SureCN104535
• AB65346
• 1H-PYRAZOLE, 4-(4-FLUOROPHENYL)-
• SCHEMBL104535
• MFCD12131135
• 1H-Pyrazole,4-(4-fluorophenyl)-(9CI)
• FT-0682782
• ODQIVMKWVSKSKF-UHFFFAOYSA-N
• Z992921486
• AKOS015853564
• AS-5576
• DTXSID40572170
• EN300-64445
• 204384-26-9
• F79543
• 4-(4-fluorophenyl)-1H-pyrazole
• DB-117520
• 4-(4-Fluorophenyl)-1H-pyrazole

• MDL： MFCD12131135
• Inchi： 1S/C9H7FN2/c10-9-3-1-7(2-4-9)8-5-11-12-6-8/h1-6H,(H,11,12)
• InChI Key： ODQIVMKWVSKSKF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NNC=1

Computed Properties

• Exact Mass: 162.05941
• Monoisotopic Mass: 162.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

4-(4-Fluorophenyl)-1H-pyrazole Security Information

• HazardClass：IRRITANT

Additional information on 4-(4-Fluorophenyl)-1H-pyrazole

Introduction to 4-(4-Fluorophenyl)-1H-pyrazole (CAS No. 204384-26-9)

4-(4-Fluorophenyl)-1H-pyrazole, also known by its CAS number CAS No. 204384-26-9, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their unique electronic properties and potential applications in drug design and advanced materials. The structure of 4-(4-Fluorophenyl)-1H-pyrazole consists of a pyrazole ring fused with a fluorinated aromatic ring, making it a versatile molecule with promising functional properties.

The synthesis of 4-(4-Fluorophenyl)-1H-pyrazole typically involves a combination of nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the process, ensuring scalability for industrial applications.

In terms of applications, pyrazole derivatives, including 4-(4-Fluorophenyl)-1H-pyrazole, are being investigated for their potential as building blocks in drug discovery. The compound's ability to act as a ligand in metalloenzyme inhibition has been highlighted in several studies, suggesting its role in developing new therapeutic agents. For instance, recent research indicates that this compound may exhibit anti-inflammatory and anti-tumor properties by modulating specific cellular pathways.

The electronic properties of 4-(4-Fluorophenyl)-1H-pyrazole make it an attractive candidate for use in organic electronics. Its ability to act as an electron-deficient heterocycle makes it suitable for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Studies have shown that incorporating this compound into conjugated systems can enhance charge transport properties, paving the way for more efficient electronic devices.

From a pharmacological perspective, the fluorine substitution at the para position of the phenyl ring introduces unique electronic effects that enhance the compound's bioavailability and binding affinity to target proteins. Recent computational studies have mapped out potential binding modes of 4-(4-Fluorophenyl)-1H-pyrazole with various enzymes, providing insights into its mechanism of action. These findings underscore its potential as a lead compound in drug development programs targeting chronic diseases such as cancer and neurodegenerative disorders.

The environmental impact of CAS No. 204384-26-9 has also been a subject of interest. Studies on its degradation pathways under different environmental conditions reveal that it is relatively stable under aerobic conditions but undergoes rapid transformation in anaerobic environments. This information is crucial for assessing its ecological risks and designing sustainable manufacturing processes.

In conclusion, 4-(4-Fluorophenyl)-1H-pyrazole, with its unique chemical structure and versatile properties, represents a valuable molecule with broad applications across multiple disciplines. Ongoing research continues to unlock new potentials for this compound, positioning it as a key player in future advancements in medicine and materials science.